Cas no 95873-45-3 (1-Propanol,2-[2-(2-butoxyethoxy)-1-methylethoxy]-)

• Product Name: 1-Propanol,2-[2-(2-butoxyethoxy)-1-methylethoxy]-
• CAS No: 95873-45-3
• MF: C₁₂H₂₆O₄
• MW: 234.332444667816
• CID: 807088
• PubChem ID: 3024484
• Update Time: 2025-04-19

1-Propanol,2-[2-(2-butoxyethoxy)-1-methylethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-[2-(2-butoxyethoxy)-1-methylethoxy]-
• 2-[1-(2-butoxyethoxy)propan-2-yloxy]propan-1-ol
• 2-[2-(2-butoxyethoxy)-1-methylethoxy]propan-1-ol
• 2-{[1-(2-BUTOXYETHOXY)PROPAN-2-YL]OXY}PROPAN-1-OL
• 2-(2-(2-Butoxyethoxy)-1-methylethoxy)propan-1-ol
• DTXSID40914773
• 95873-45-3
• NS00065622
• EINECS 306-034-5

• Inchi： 1S/C12H26O4/c1-4-5-6-14-7-8-15-10-12(3)16-11(2)9-13/h11-13H,4-10H2,1-3H3
• InChI Key： HJOGMSDBCIAOPG-UHFFFAOYSA-N
• SMILES： O(C(C)CO)C(C)COCCOCCCC

Computed Properties

• Exact Mass: 234.183
• Monoisotopic Mass: 234.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 310.9°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.44